Cas no 2248416-05-7 (4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}-3-methylbenzoic acid)

• Product Name: 4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}-3-methylbenzoic acid
• CAS No: 2248416-05-7
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 5764915
• PubChem ID: 137939601
• Update Time: 2025-06-08

4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-[(2-methylpropan-2-yl)oxycarbonyl-propan-2-ylamino]benzoic acid
• 2248416-05-7
• EN300-6509461
• 4-{[(tert-butoxy)carbonyl](propan-2-yl)amino}-3-methylbenzoic acid
• 4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}-3-methylbenzoic acid

• Inchi： 1S/C16H23NO4/c1-10(2)17(15(20)21-16(4,5)6)13-8-7-12(14(18)19)9-11(13)3/h7-10H,1-6H3,(H,18,19)
• InChI Key： DBSLLMWYZYZKHW-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC(C(=O)O)=CC=1C)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}-3-methylbenzoic acid

Comprehensive Overview of 4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}-3-methylbenzoic acid (CAS No. 2248416-05-7)

The compound 4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}-3-methylbenzoic acid (CAS No. 2248416-05-7) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a 3-methylbenzoic acid backbone, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in peptide synthesis, drug development, and as a building block for more complex molecules.

One of the key reasons for the growing interest in 4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}-3-methylbenzoic acid is its versatility in organic synthesis. The Boc group is widely used to protect amines during multi-step reactions, ensuring selectivity and efficiency. This compound’s methylbenzoic acid moiety further enhances its utility, as it can be easily modified to introduce additional functional groups. Recent trends in green chemistry have also highlighted the importance of such intermediates, as they enable more sustainable and efficient synthetic routes.

In the context of drug discovery, CAS No. 2248416-05-7 has garnered attention for its potential in designing small-molecule inhibitors and biologically active compounds. The pharmaceutical industry is increasingly focusing on targeted therapies, and this compound’s structural features align well with the demand for highly specific and low-toxicity drug candidates. Searches related to "Boc-protected amino acids" and "benzoic acid derivatives in medicine" often lead to discussions about this molecule, underscoring its relevance.

Another area where 4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}-3-methylbenzoic acid shines is in material science. Its aromatic core and functional groups make it a candidate for designing advanced polymers and coating materials. With the rise of smart materials and nanotechnology, researchers are exploring how such compounds can contribute to innovations in biodegradable plastics and conductive films. This aligns with the broader search trends around "sustainable materials" and "high-performance additives."

From a synthetic methodology perspective, the compound’s stability and reactivity make it a favorite among chemists. The Boc group can be selectively removed under mild acidic conditions, allowing for precise control over reaction pathways. This is particularly valuable in combinatorial chemistry, where rapid assembly of diverse molecular libraries is essential. Online queries such as "Boc deprotection techniques" and "efficient benzoic acid functionalization" often reference this compound’s applications.

In summary, 4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}-3-methylbenzoic acid (CAS No. 2248416-05-7) is a multifaceted compound with broad implications across pharmaceuticals, material science, and organic synthesis. Its alignment with current research trends, such as green chemistry and targeted drug design, ensures its continued relevance in scientific and industrial applications. As interest in specialty chemicals grows, this compound will likely remain a topic of discussion and innovation in the years to come.